Cas no 797783-69-8 (1H-1,2,4-Triazole, 1-(4-azido-2-fluorophenyl)-)

• Product Name: 1H-1,2,4-Triazole, 1-(4-azido-2-fluorophenyl)-
• CAS No: 797783-69-8
• MF: C₈H₅FN₆
• MW: 204.163902997971
• CID: 1801163
• PubChem ID: 58758317
• Update Time: 2025-04-21

1H-1,2,4-Triazole, 1-(4-azido-2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(4-azido-2-fluorophenyl)-
• 1-(4-azido-2-fluorophenyl)-1H-1,2,4-triazole
• 1-(4-Azido-2-fluorophenyl)-1H-[1,2,4]triazole
• DB-345277
• 797783-69-8
• MISJVGGLCKZQLX-UHFFFAOYSA-N

• Inchi： 1S/C8H5FN6/c9-7-3-6(13-14-10)1-2-8(7)15-5-11-4-12-15/h1-5H
• InChI Key： MISJVGGLCKZQLX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=NC=N1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 204.05597235g/mol
• Monoisotopic Mass: 204.05597235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.1Ų